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Compound of Interest

Compound Name: Diamthazole hydrochloride

Cat. No.: B086189

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diamthazole, also known as Dimazole, is an antifungal agent utilized in infection research.[1][2]
The hydrochloride salt of Diamthazole is often preferred for research purposes due to its
enhanced water solubility and stability compared to the free base form.[1] These application
notes provide a detailed protocol for the preparation of a Diamthazole hydrochloride stock
solution for in vitro experimental use, along with essential safety and handling information.

Physicochemical Properties

A summary of the key physicochemical properties of Diamthazole hydrochloride is presented
in Table 1. This data is essential for accurate preparation of stock solutions and for
understanding the compound's characteristics.

Table 1: Physicochemical Properties of Diamthazole Hydrochloride
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Property Value Reference
Molecular Formula C15H24CIN3OS [3]
Molecular Weight 329.89 g/mol [3]
Appearance White to light yellow solid [1]
CAS Number 17140-69-1 [3]

Solubility

Diamthazole hydrochloride exhibits solubility in various solvents. For the preparation of stock

solutions for in vitro assays, Dimethyl sulfoxide (DMSO) is a common choice. The solubility of

Diamthazole hydrochloride in select solvents is detailed in Table 2.

Table 2: Solubility of Diamthazole Hydrochloride

Solvent Solubility Notes Reference
Ultrasonic and
warming may be
100 mg/mL (303.13 ]
DMSO M) required. Use newly [1]
m
opened DMSO as it is
hygroscopic.
A 5% aqueous
Freely soluble (as )
Water ] ) solution has a pH of [4]
Dihydrochloride) )
approximately 2.
Freely soluble (as
Methanol _ _ [4]
Dihydrochloride)
Freely soluble (as
Ethanol [4]

Dihydrochloride)

Experimental Protocol: Preparation of a 10 mM
Diamthazole Hydrochloride Stock Solution in DMSO
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This protocol outlines the steps to prepare a 10 mM stock solution of Diamthazole
hydrochloride in DMSO.

Materials and Equipment:

Diamthazole hydrochloride powder

e Anhydrous Dimethyl sulfoxide (DMSO), molecular biology grade

o Calibrated analytical balance

« Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

» \ortex mixer

o Water bath or sonicator (optional)

e Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
Procedure:

e Pre-weighing Preparation: Before handling the compound, ensure you are wearing the
appropriate personal protective equipment, including a lab coat, gloves, and safety goggles.

e Weighing of Diamthazole Hydrochloride:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out the desired amount of Diamthazole hydrochloride powder. For
example, to prepare 1 mL of a 10 mM stock solution, you will need 3.2989 mg of the
compound (Calculation: 10 mmol/L * 1 L/1000 mL * 329.89 g/mol * 1000 mg/g = 3.2989
mg/mL).

e Solvent Addition:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b086189?utm_src=pdf-body
https://www.benchchem.com/product/b086189?utm_src=pdf-body
https://www.benchchem.com/product/b086189?utm_src=pdf-body
https://www.benchchem.com/product/b086189?utm_src=pdf-body
https://www.benchchem.com/product/b086189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the
microcentrifuge tube containing the weighed Diamthazole hydrochloride. For the
example above, add 1 mL of DMSO.

e Dissolution:
o Securely cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure all the powder has dissolved and the solution is
clear.

o If the compound does not fully dissolve, gentle warming in a water bath (not exceeding
60°C) or sonication for a few minutes can be applied.[1]

» Aliquoting and Storage:

o Once fully dissolved, it is recommended to aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes. This will prevent degradation from repeated
freeze-thaw cycles.

o For long-term storage, store the aliquots at -80°C. Under these conditions, the stock
solution is stable for up to 6 months.[1] For short-term storage, -20°C is suitable for up to 1
month.[1]

Experimental Workflow Diagram

The following diagram illustrates the key steps in the preparation of the Diamthazole
hydrochloride stock solution.
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Caption: Workflow for Diamthazole Hydrochloride Stock Solution Preparation.
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Safety Precautions and Disposal

Safety Precautions:

o Handling: Always handle Diamthazole hydrochloride in a well-ventilated area.[4] Wear
appropriate personal protective equipment, including safety goggles with side-shields,
chemical-resistant gloves, and a lab coat.[4]

o Exposure: Avoid contact with skin and eyes.[4] In case of accidental contact, follow the first-
aid measures outlined below. Avoid the formation of dust and aerosols.[4]

e First-Aid Measures:

[¢]

Skin Contact: Immediately wash off with soap and plenty of water.[4]

o

Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[4]

o

Inhalation: Move the victim into fresh air. If breathing is difficult, give oxygen.[4]

(¢]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control
Center immediately.[4]

Disposal:

» Dispose of the compound and any contaminated materials in accordance with local, state,
and federal regulations for hazardous waste. Do not let the chemical enter drains.[4]

Application: Antifungal Research

Diamthazole hydrochloride is primarily used as an antifungal agent in research.[1][3] Its
mechanism of action is believed to be similar to other imidazole derivatives, which involves the
inhibition of ergosterol biosynthesis.[5] Ergosterol is a critical component of fungal cell
membranes. By disrupting its synthesis, imidazole antifungals compromise the integrity and
function of the fungal cell membrane, leading to the inhibition of fungal growth.

The following diagram depicts the proposed signaling pathway for the antifungal action of
imidazole derivatives like Diamthazole.
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Caption: Proposed Mechanism of Action for Diamthazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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